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Compound of Interest

Compound Name: Diphenylphosphinate

Cat. No.: B8688654 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Diphenylphosphinates are a class of organophosphorus compounds characterized by a

central phosphorus atom double-bonded to an oxygen atom and single-bonded to two phenyl

groups and an ester functional group. These compounds and their parent acid,

diphenylphosphinic acid, are of significant interest in various scientific fields, including organic

synthesis, materials science, and particularly in drug development due to their roles as

intermediates and as active pharmacophores. This technical guide provides a comprehensive

overview of the core physical and chemical properties of diphenylphosphinic acid and several

of its key esters, namely ethyl diphenylphosphinate, phenyl diphenylphosphinate, and

pentafluorophenyl diphenylphosphinate.

Core Physical and Chemical Properties
The physical and chemical properties of diphenylphosphinates are primarily influenced by the

nature of the ester group attached to the phosphorus atom. The following tables summarize the

key quantitative data for diphenylphosphinic acid and its ethyl, phenyl, and pentafluorophenyl

esters.

Table 1: Physical and Chemical Properties of Diphenylphosphinic Acid and Selected

Diphenylphosphinate Esters
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Property
Diphenylphos
phinic Acid

Ethyl
Diphenylphos
phinate

Phenyl
Diphenylphos
phinate

Pentafluoroph
enyl
Diphenylphos
phinate

CAS Number 1707-03-5[1][2] 1733-55-7[3] 1706-96-3[4]
138687-69-1[5]

[6]

Molecular

Formula

C₁₂H₁₁O₂P[1][2]

[7]
C₁₄H₁₅O₂P[3] C₁₈H₁₅O₂P[4]

C₁₈H₁₀F₅O₂P[5]

[8]

Molecular Weight
218.19 g/mol [1]

[7][9]
246.24 g/mol [3] 294.3 g/mol [4]

384.24 g/mol [5]

[6][8]

Appearance White solid[1]
Colorless to light

yellow liquid[10]
-

White crystalline

powder[8]

Melting Point 193-195 °C[1][2] - - 47-60 °C[6][7][8]

Boiling Point 334 °C[1]
179-180 °C at 14

mmHg[10]
-

192-193 °C at 11

mmHg[11]

Density 1.331 g/cm³[1]
1.066 g/mL at 25

°C[10][12]
- -

pKa 2.30[1] - - -

Solubility

Very soluble in

water[1]. Soluble

in 0.1 M

NaOH[9].

Soluble in

chloroform[12].
- -

Experimental Protocols
Synthesis of Diphenylphosphinate Esters
A general and widely used method for the synthesis of diphenylphosphinate esters involves

the reaction of diphenylphosphinic chloride with the corresponding alcohol in the presence of a

base to neutralize the HCl byproduct.[13]

General Protocol for Esterification:
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Reaction Setup: A flame-dried, three-necked flask equipped with a magnetic stirrer, a

dropping funnel, and a reflux condenser under an inert atmosphere (e.g., argon or nitrogen)

is charged with the desired alcohol and a suitable anhydrous solvent (e.g., diethyl ether or

toluene).

Addition of Base: An appropriate base (e.g., triethylamine or pyridine) is added to the alcohol

solution.

Addition of Diphenylphosphinic Chloride: A solution of diphenylphosphinic chloride in the

same anhydrous solvent is added dropwise to the stirred alcohol-base mixture at a controlled

temperature (often 0 °C to room temperature).

Reaction: The reaction mixture is stirred for a specified period, which can range from a few

hours to overnight, and the progress is monitored by thin-layer chromatography (TLC).

Workup: The resulting precipitate (e.g., triethylamine hydrochloride) is removed by filtration.

The filtrate is then washed sequentially with dilute acid (e.g., 1 M HCl), saturated sodium

bicarbonate solution, and brine.

Purification: The organic layer is dried over an anhydrous drying agent (e.g., Na₂SO₄ or

MgSO₄), filtered, and the solvent is removed under reduced pressure. The crude product is

then purified by a suitable method, such as distillation under reduced pressure or column

chromatography on silica gel.

Example: Synthesis of Pentafluorophenyl Diphenylphosphinate (FDPP)

Pentafluorophenyl diphenylphosphinate can be prepared from diphenylphosphinic chloride

and pentafluorophenol in the presence of imidazole.[5][6][7]

Spectroscopic Data
The structural elucidation and characterization of diphenylphosphinates rely heavily on

spectroscopic techniques, particularly Nuclear Magnetic Resonance (NMR), Infrared (IR)

Spectroscopy, and Mass Spectrometry (MS).

Table 2: Spectroscopic Data of Diphenylphosphinic Acid
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Technique Data

¹H NMR
Spectra available, typically showing multiplets

for the phenyl protons.[14]

¹³C NMR Spectra available.[9][14]

³¹P NMR

Spectra available, providing a characteristic

chemical shift for the phosphinate phosphorus

atom.[14][15]

IR Spectroscopy
Characteristic absorptions for P=O, P-O-C, and

P-C (phenyl) bonds are expected.

Mass Spectrometry
The molecular ion peak and characteristic

fragmentation patterns can be observed.

Note: Detailed, assigned spectral data for the specific esters are not consistently available in

public databases. Researchers should acquire and interpret spectra for their specific samples.

Chemical Reactivity and Applications
Diphenylphosphinates are versatile reagents in organic synthesis. The pentafluorophenyl

ester (FDPP) is a notable example, widely used as a coupling reagent in peptide synthesis.[5]

[6] It facilitates the formation of amide bonds with minimal racemization.[6][7][16]

Role in Peptide Synthesis
The use of FDPP in peptide synthesis involves the activation of a carboxylic acid group, making

it susceptible to nucleophilic attack by the amino group of another amino acid.
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Amino Acid 1
(R-COOH)

Activated Ester
(R-CO-OP(O)(Ph)₂)

FDPP
((Ph)₂P(O)OPF₅)

Dipeptide
(R-CO-NH-R')

 + Amino Acid 2 

Diphenylphosphinic Acid
((Ph)₂P(O)OH)

Amino Acid 2
(H₂N-R')

Click to download full resolution via product page

Peptide bond formation using FDPP as a coupling agent.

Inhibition of Serine Proteases
Diaryl α-aminoalkylphosphonates are recognized as potent and selective mechanism-based

inhibitors of serine proteases.[17] Their inhibitory action involves the formation of a stable,
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covalent adduct with the serine residue in the enzyme's active site, mimicking the tetrahedral

transition state of peptide bond hydrolysis.[1][17]

Serine Protease
(Active Site with Ser-OH)

Enzyme-Inhibitor
Complex

Diphenylphosphonate
Inhibitor

Phosphonylated Enzyme
(Inactive)

 Nucleophilic Attack
by Serine OH 

Phenol
(Leaving Group)

Aged Phosphonylated
Enzyme (Irreversible)

 Hydrolysis 

Second Phenol
(Leaving Group)

Click to download full resolution via product page

Mechanism of serine protease inhibition by a diphenylphosphonate.

Applications in Drug Development
The unique chemical properties of diphenylphosphinates make them valuable in drug design

and development.[18][19] Their ability to act as stable mimics of the transition state of amide

and ester hydrolysis makes them effective as enzyme inhibitors.[19] Furthermore, their utility as

coupling agents in the synthesis of peptides and other complex molecules is crucial for the
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development of new therapeutic agents.[20] The phosphinate functional group is found in

several pharmacologically important molecules.[18]

Conclusion
Diphenylphosphinates are a versatile class of organophosphorus compounds with a rich

chemistry that lends itself to a variety of applications, from organic synthesis to medicinal

chemistry. Their physical and chemical properties can be tuned by modifying the ester group,

allowing for the design of reagents and molecules with specific functionalities. The ability of

certain diphenylphosphinates to act as efficient coupling agents and potent enzyme inhibitors

underscores their importance in contemporary chemical and pharmaceutical research. This

guide provides a foundational understanding of these compounds for researchers and

professionals working at the forefront of drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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